Cas no 98995-83-6 (2-Pyridinecarboxaldehyde,3-propyl-)

• Product Name: 2-Pyridinecarboxaldehyde,3-propyl-
• CAS No: 98995-83-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 802161
• Update Time: 2024-02-01

2-Pyridinecarboxaldehyde,3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,3-propyl-
• Picolinaldehyde, 3-propyl- (6CI)
• 3-propylpicolinaldehyde
• 3-propyl-pyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde, 3-propyl-

• Inchi： 1S/C9H11NO/c1-2-4-8-5-3-6-10-9(8)7-11/h3,5-7H,2,4H2,1H3
• InChI Key： YCIUOBQKDTZTAT-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=CC=C1CCC

Computed Properties

• Exact Mass: 149.084
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 63-65 °C(Press: 9 Torr)
• PSA: 29.96000
• LogP: 1.84660
• pka: 4.22±0.10(Predicted)